3-[(2-chlorobenzyl)thio]-5H-[1,2,4]triazolo[4,3-b][1,2,4]triazole

• IUPAC Name: 3-[(2-chlorophenyl)methylsulfanyl]-5H-[1,2,4]triazolo[4,3-b][1,2,4]triazole
• InChI: InChI=1S/C10H8ClN5S/c11-8-4-2-1-3-7(8)5-17-10-15-14-9-12-6-13-16(9)10/h1-4,6H,5H2,(H,12,13,14)
• InChI Key: JGXYYIUDTGYUFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NN=C3N2NC=N3)Cl
• Molecular Formula: C10H8ClN5S
• Molecular Weight: 265.72 g/mol

Description

Synthesis Analysis

The synthesis of triazole derivatives, closely related to "3-[(2-chlorobenzyl)thio]-5H-[1,2,4]triazolo[4,3-b][1,2,4]triazole," often involves the condensation reactions of mercapto-triazoles with various aldehydes or acids in the presence of catalysts. For example, triazolothiadiazoles have been synthesized through microwave-assisted condensation or cyclocondensation reactions, showcasing the versatility and efficiency of modern synthetic methodologies in heterocyclic chemistry (Raval et al., 2010).

Molecular Structure Analysis

Structural elucidation of triazole derivatives is primarily achieved using spectroscopic techniques (NMR, IR, MS) and X-ray crystallography. These methods allow for detailed analysis of the molecular geometry, electronic structure, and intermolecular interactions, essential for understanding the compound's reactivity and properties. Studies often employ density functional theory (DFT) for computational analysis to complement experimental findings (Qing-mei Wu et al., 2022).

Chemical Reactions and Properties

Triazole derivatives participate in a variety of chemical reactions, including alkylation, cycloadditions, and nucleophilic substitutions, attributing to their rich chemical behavior. Their reactivity is significantly influenced by the presence of substituents on the triazole ring, which can alter the electron density and thus the reactivity of the compound. Such modifications enable the synthesis of highly functionalized triazoles with potential biological activities (M. Heras et al., 2003).

Physical Properties Analysis

The physical properties of "3-[(2-chlorobenzyl)thio]-5H-[1,2,4]triazolo[4,3-b][1,2,4]triazole" derivatives, such as solubility, melting point, and crystalline structure, are crucial for their practical applications. These properties are determined by the compound's molecular structure and intermolecular forces. For instance, crystallographic studies reveal the molecular packing and solid-state interactions, which are vital for the material's stability and solubility (Jin-Xia Mu et al., 2015).

Chemical Properties Analysis

The chemical properties of triazole derivatives, such as acidity, basicity, and reactivity towards electrophiles and nucleophiles, are influenced by the heteroatoms and substituents within the molecule. These properties are key to the compound's biological activity and its interactions with biological targets. For example, the electronic structure analysis through DFT calculations provides insights into the compound's reactivity and interaction potential with biological molecules (Qing-mei Wu et al., 2022).

Mechanism of Action

The mechanism of action of triazole-based compounds is not fully understood and can vary depending on the specific compound. The exact mechanism of action for “3-[(2-chlorobenzyl)thio]-5H-[1,2,4]triazolo[4,3-b][1,2,4]triazole” is not specified in the available resources.

Safety and Hazards

The safety and hazards associated with triazole-based compounds can vary depending on the specific compound. The exact safety and hazards for “3-[(2-chlorobenzyl)thio]-5H-[1,2,4]triazolo[4,3-b][1,2,4]triazole” are not specified in the available resources.

Future Directions

Triazole-based compounds are promising building blocks for the construction of very thermally stable energetic materials. Future research could focus on exploring new synthesis methods and applications for these compounds.